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Compound of Interest

Compound Name: Nickel formate

Cat. No.: B3367021

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for nickel formate, a
compound recognized for its catalytic properties and also for its significant health hazards.
Adherence to stringent safety protocols is imperative when working with this substance to
mitigate risks of exposure and environmental contamination.

Chemical and Physical Properties

Nickel formate, particularly as a dihydrate, is a green crystalline solid.[1] Understanding its
physical and chemical properties is fundamental to its safe handling and storage.
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Property

Value

Reference

Chemical Formula

C2H2NiOa (anhydrous)

[2]

Ni(HCO2)2:2H20 (dihydrate)

[3]

Molecular Weight

148.73 g/mol (anhydrous)

[2]

184.77 g/mol (dihydrate)

[3]

CAS Number

3349-06-2 (anhydrous)

[2]4]

15694-70-9 (dihydrate)

[4]115]

Appearance

Green, odorless solid/powder

[1]61[7]

Melting Point

130-140 °C (Dehydration of
dihydrate)

[4]115]

180-200 °C (Decomposition)

[4181°]

Solubility

Soluble in water.

[1]14](718]

Insoluble in organic solvents.

[4]

Specific Gravity

2.15 g/cm?3

[2]16]1[7]

Vapor Pressure

<1mmHg @ 25°C

[7]

Hazard Identification and Classification

Nickel formate is classified as a hazardous substance with multiple health risks. It is crucial for

all personnel to be aware of these hazards before handling the material.
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Hazard Classification

Description

Reference

Carcinogenicity

May cause cancer, particularly

lung and nasal cancers upon
inhalation. Handled as a

carcinogen.

[71(10]

Respiratory Sensitizer

May cause allergy or asthma
symptoms or breathing

difficulties if inhaled.

[7]

Skin Sensitizer

May cause an allergic skin

reaction (contact dermatitis).

[11]

Eye Irritation

Causes serious eye irritation.

[7]

Skin Irritation

Causes skin irritation.

[7]

Acute Toxicity (Oral)

May be harmful if swallowed.

[7]

Aquatic Toxicity

Very toxic to aquatic life with

long-lasting effects.

Occupational Exposure Limits

To minimize the risk of occupational exposure, several regulatory bodies have established

exposure limits for nickel and its compounds.

Organization Limit Type Value (as Ni) Reference
1 mg/ms3 (for soluble

OSHA (PEL) TWA (8-hr) , . [12][13]
inorganic compounds)

NIOSH (REL) TWA (10-hr) 0.015 mg/m3 [12][14]

NIOSH (IDLH) 10 mg/m3 [10][12]
0.1 mg/m3 (for soluble

ACGIH (TLV) TWA (8-hr) inorganic compounds,  [11][15]

inhalable fraction)
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PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; IDLH: Immediately
Dangerous to Life or Health; TLV: Threshold Limit Value; TWA: Time-Weighted Average.

Safe Handling and Storage

Due to its hazardous nature, particularly its carcinogenicity and sensitizing properties, nickel
formate must be handled with stringent precautions in a controlled laboratory setting.[16][17]
[18][19]

Engineering Controls

» Ventilation: All work with nickel formate powder must be conducted in a designated area
with adequate ventilation, such as a certified chemical fume hood or a powder containment
enclosure (glove box), to minimize inhalation exposure.[7][20] The facility should be under
negative pressure relative to adjacent areas.[17]

o Containment: Use of ventilated balance enclosures is required for weighing.

Personal Protective Equipment (PPE)

o Hand Protection: Wear compatible, chemical-resistant gloves such as neoprene or nitrile
rubber. Double-gloving is recommended for extended handling.[7]

o Eye Protection: Chemical safety goggles or a face shield must be worn.[7]

o Skin and Body Protection: A dedicated lab coat, buttoned completely, is required. For
procedures with a high risk of contamination, disposable coveralls are recommended.[7]

» Respiratory Protection: If engineering controls are insufficient to maintain exposure below the
occupational limits, a NIOSH-certified respirator with a dust and mist (teal cartridge) filter is
necessary.[7]

General Hygiene and Housekeeping

e Avoid dust formation during handling.[7]

o Wash hands thoroughly with soap and water after handling and before leaving the work area.

[7]
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e Do not eat, drink, or smoke in areas where nickel formate is handled or stored.

o Use wet cleaning methods or a HEPA-filtered vacuum for cleaning work surfaces. Dry
sweeping is prohibited.

o Contaminated clothing should be removed carefully and laundered by a professional service
aware of the hazards.[7]

Storage

» Store in a tightly closed, properly labeled container.[7]

e Store in a cool, dry, well-ventilated area away from heat and incompatible materials such as
oxidizing agents.[7]

e The storage area should be locked and accessible only to authorized personnel.[7]

Emergency Procedures
First Aid Measures

A clear workflow for responding to personnel exposure is critical. Immediate action can
significantly reduce harm.
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Exposure Occurs

Determine Exposure Type

es Ingestion

Inhalation

Skin Contact Eye Contact Ingestion

Move to fresh air.

Keep at rest in a comfortable plenty of water for at least 15 mins.
position for breathing.

Immediately remove all
contaminated clothing.

Immediately flush eyes with

Remove contact lenses if present.

Wash skin with plenty of Rinse mouth.
soap and water for 15 mins. Do NOT induce vomiting.

Seek Immediate

Medical Attention/Advice
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Evacuate immediate area
and alert others.

Assess Spill Size & Risk

Small Spill

Large

(Can be handled by trained lab personnel)

Large Spill
(Requires emergency response team)

Don appropriate PPE:
- Respirator
- Double gloves
- Goggles/Face shield

Contact Emergency Services

& Environmental Health & Safety (EHS).
Isolate the area.

- Lab coat/Coveralls

Cover spill with plastic sheet
to minimize dust.

Gently sweep or shovel solid material
into a sealable, labeled container.
Avoid creating dust.

Clean spill area with a wet cloth.
Place all cleanup materials in a
sealed bag for disposal.

Dispose of waste as
hazardous material.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3367021#safety-and-handling-precautions-for-nickel-
formate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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